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Compound of Interest

Compound Name:
(S)-N-Boc-2-

hydroxymethylmorpholine

Cat. No.: B156450 Get Quote

Technical Data Sheet: (S)-N-Boc-2-
hydroxymethylmorpholine
Audience: Researchers, scientists, and drug development professionals.

Introduction
This technical guide provides core physicochemical data for (S)-N-Boc-2-
hydroxymethylmorpholine, a chiral heterocyclic compound commonly utilized as a building

block in organic synthesis. Its structural features, including the morpholine core, the

stereocenter at the C-2 position, the N-Boc protecting group, and the hydroxymethyl

substituent, make it a valuable intermediate in the development of pharmaceutical agents and

other complex molecules. This document summarizes its key molecular properties.

Molecular Properties
The fundamental molecular characteristics of (S)-N-Boc-2-hydroxymethylmorpholine have

been determined and are presented below.

Quantitative Data Summary
The molecular formula and weight are crucial for stoichiometric calculations in synthesis and for

analytical characterization.
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Property Value Citations

Molecular Formula C₁₀H₁₉NO₄ [1][2][3][4]

Molecular Weight 217.26 g/mol [1][2][4]

Structural Representation
The nomenclature of (S)-N-Boc-2-hydroxymethylmorpholine directly corresponds to its

chemical structure. The following diagram illustrates the logical relationship between the name

components and the molecule's structure.

Structural Breakdown of (S)-N-Boc-2-hydroxymethylmorpholine
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Caption: Logical diagram of the molecular structure components.

This document is intended for informational purposes for a technical audience. The data

presented is based on publicly available chemical information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b156450?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-boc-2-hydroxymethylmorpholine
https://pubchem.ncbi.nlm.nih.gov/compound/4-boc-2-hydroxymethylmorpholine
https://www.thermofisher.com/order/catalog/product/H60680.03
https://www.thermofisher.com/order/catalog/product/H60680.03
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=42472&ExtHyperLink=1
https://www.benchchem.com/product/b156450#s-n-boc-2-hydroxymethylmorpholine-molecular-weight-and-formula
https://www.benchchem.com/product/b156450#s-n-boc-2-hydroxymethylmorpholine-molecular-weight-and-formula
https://www.benchchem.com/product/b156450#s-n-boc-2-hydroxymethylmorpholine-molecular-weight-and-formula
https://www.benchchem.com/product/b156450#s-n-boc-2-hydroxymethylmorpholine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156450?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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